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Compound of Interest

Compound Name: Bis(2-ethoxyethyl)amine

CAS No.: 124-21-0

Cat. No.: B087016

Get Quote

An In-depth Technical Guide to the Spectral Analysis of Bis(2-ethoxyethyl)amine

Authored by: A Senior Application Scientist
This document provides a comprehensive analysis of the spectral data for Bis(2-
ethoxyethyl)amine (CAS No. 124-21-0), a secondary amine with the molecular formula

C₈H₁₉NO₂.[1][2] Intended for researchers and professionals in drug development and chemical

synthesis, this guide offers an in-depth interpretation of Nuclear Magnetic Resonance (NMR),

Infrared (IR), and Mass Spectrometry (MS) data. The focus is on the practical application of

these techniques for unambiguous structural elucidation and quality assessment, grounded in

established scientific principles.

Molecular Structure and Analytical Overview
Bis(2-ethoxyethyl)amine is a symmetrical molecule featuring a central secondary amine

nitrogen atom flanked by two ethoxyethyl chains. Its IUPAC name is 2-ethoxy-N-(2-

ethoxyethyl)ethanamine.[3] The molecular weight is approximately 161.24 g/mol .

Understanding its structure is fundamental to interpreting its spectral output. Each analytical
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technique provides a unique piece of the structural puzzle, and their combined interpretation

provides a self-validating system of confirmation.

Below is a diagram representing the chemical structure of Bis(2-ethoxyethyl)amine, with

carbons labeled for NMR assignment correlation.
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Caption: Plausible EI-MS fragmentation pathway.

Experimental Protocol: GC-MS
Objective: To determine the molecular weight and characteristic fragmentation pattern.

Methodology:

Instrumentation: Use a Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS) with

an Electron Ionization (EI) source.

Sample Preparation: Prepare a dilute solution of Bis(2-ethoxyethyl)amine in a volatile

solvent like dichloromethane or methanol (~1 mg/mL).

GC Separation:
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Injector Temperature: 250°C.

Column: A standard non-polar capillary column (e.g., DB-5ms).

Oven Program: Start at 50°C, hold for 1 minute, then ramp to 280°C at 15°C/min.

Carrier Gas: Helium at a constant flow rate of ~1 mL/min.

MS Detection:

Ion Source: Electron Ionization (EI) at 70 eV.

Mass Analyzer: Scan a mass range of m/z 40-400.

The sample will elute from the GC column at a specific retention time and enter the MS

source, where it is ionized and fragmented.

Data Analysis: Analyze the mass spectrum corresponding to the GC peak of the compound.

Identify the molecular ion peak and major fragment ions. Compare the spectrum to a

reference library (e.g., NIST). [3]

Integrated Analysis and Conclusion
The true power of spectral analysis lies in the synthesis of all data points. A logical workflow

confirms the identity of the compound with a high degree of certainty.

Data Acquisition Interpretation

Validation

IR Spectrum Identify Functional Groups
(R₂NH, C-O-C)

Mass Spectrum Determine MW (161)
& Fragmentation

¹H & ¹³C NMR
Map C-H Framework
(4 ¹H, 4 ¹³C signals)

Structural Confirmation of
Bis(2-ethoxyethyl)amine
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Caption: Workflow for spectral data integration.

IR confirms the presence of secondary amine and ether functional groups.

MS confirms the molecular weight of 161 g/mol and shows fragmentation patterns consistent

with the proposed structure.

NMR provides the definitive map of the carbon-hydrogen skeleton, confirming the symmetry

and connectivity of the two ethoxyethyl chains.

Together, these techniques provide a robust and self-validating analytical package for the

characterization of Bis(2-ethoxyethyl)amine.

Safety and Handling
Bis(2-ethoxyethyl)amine is classified as a corrosive substance. It is known to cause severe

skin burns and serious eye damage. [3]Appropriate personal protective equipment (PPE),

including chemical-resistant gloves, safety goggles, and a lab coat, must be worn at all times.

All handling should be performed in a well-ventilated fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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